molecular formula C14H18N4O3 B2741594 N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide CAS No. 2034512-76-8

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide

Cat. No. B2741594
CAS RN: 2034512-76-8
M. Wt: 290.323
InChI Key: WKDRRFSITNHXIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide, also known as FM19G11, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound has been studied extensively for its ability to modulate various cellular pathways and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on the synthesis and reactions of morpholine-containing compounds. For instance, the hydrazinolysis and condensation reactions of ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate have led to the development of various derivatives, demonstrating the utility of morpholine and pyrazole moieties in the synthesis of complex heterocycles (Zaki, El-Dean, & Radwan, 2014).

Antimicrobial Activity

Novel synthesized pyrazole derivatives, including structures similar to the query compound, have been evaluated for their antimicrobial activity. The incorporation of furan and morpholine groups into these structures was found to influence their activity against bacteria such as Staphylococcus aureus and Escherichia coli. Molecular docking studies have further supported these findings, highlighting the role of such compounds in developing new antimicrobial agents (Khumar, Ezhilarasi, & Prabha, 2018).

Chemical Synthesis and Characterization

The utility of furan and pyrazole derivatives in chemical synthesis extends to the generation of polyfunctionalized benzofuran-4(5H)-ones and cinnoline-4-carboxamides, showcasing the potential of such compounds in diverse synthetic applications. The methodologies employed offer insights into regioselective ring-opening, eco-friendly processes, and the synthesis of complex molecules with potential pharmacological applications (Ma, Tu, Ning, Jiang, & Tu, 2014).

Molecular Docking and Inhibition Studies

Further research into the synthesis of furan and pyrazole derivatives has led to the discovery of compounds with significant biological activities, including antimicrobial and enzyme inhibition properties. These studies involve comprehensive molecular docking and inhibition analyses to understand the interactions between synthesized compounds and biological targets, underscoring the importance of such compounds in drug discovery and development processes (Dige, Mahajan, Raza, Hassan, Vanjare, Hong, Lee, Latip, & Seo, 2019).

properties

IUPAC Name

N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]morpholine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4O3/c19-14(17-5-8-20-9-6-17)15-3-4-18-11-12(10-16-18)13-2-1-7-21-13/h1-2,7,10-11H,3-6,8-9H2,(H,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKDRRFSITNHXIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)NCCN2C=C(C=N2)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.